Cas no 869882-16-6 (2-(2,6-Dichloro-3,5-dimethoxyphenyl)acetonitrile)

• Product Name: 2-(2,6-Dichloro-3,5-dimethoxyphenyl)acetonitrile
• CAS No: 869882-16-6
• MF: C₁₀H₉Cl₂NO₂
• MW: 246.089960813522
• CID: 4717974
• Update Time: 2025-06-13

2-(2,6-Dichloro-3,5-dimethoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichloro-3,5-dimethoxyphenyl)acetonitrile
• AZUUAIVVBYHHDN-UHFFFAOYSA-N
• 2-(2,6-dichloro-3,5-dimethoxy-phenyl)acetonitrile
• (2,6-DICHLORO-3,5-DIMETHOXYPHENYL)ACETONITRILE
• 2-(2,6-Dichloro-3,5-dimethoxyphenyl)acetonitrile

• Inchi： 1S/C10H9Cl2NO2/c1-14-7-5-8(15-2)10(12)6(3-4-13)9(7)11/h5H,3H2,1-2H3
• InChI Key： AZUUAIVVBYHHDN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1CC#N)Cl)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Topological Polar Surface Area: 42.2

Additional information on 2-(2,6-Dichloro-3,5-dimethoxyphenyl)acetonitrile

Research Brief on 2-(2,6-Dichloro-3,5-dimethoxyphenyl)acetonitrile (CAS: 869882-16-6)

2-(2,6-Dichloro-3,5-dimethoxyphenyl)acetonitrile (CAS: 869882-16-6) is a specialized chemical compound that has garnered significant attention in recent medicinal chemistry and drug discovery research. This phenylacetonitrile derivative serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapeutic agents.

Recent studies have highlighted the compound's utility in the synthesis of novel pyrazole derivatives with potential anticancer properties. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use as a precursor in developing selective CDK4/6 inhibitors, showing promising activity against breast cancer cell lines with improved selectivity profiles compared to existing therapeutics.

The compound's unique structural features, including the dichloro-dimethoxy substitution pattern, contribute to its versatility in chemical transformations. Researchers at several pharmaceutical companies have patented synthetic routes utilizing 869882-16-6 for producing libraries of small molecules targeting various disease pathways, particularly in oncology and inflammatory disorders.

Analytical characterization studies published in 2024 have provided detailed NMR and mass spectrometry data for 2-(2,6-Dichloro-3,5-dimethoxyphenyl)acetonitrile, establishing robust quality control parameters for its use in pharmaceutical synthesis. These studies confirm the compound's stability under various storage conditions and its compatibility with common organic reactions.

Emerging research suggests potential applications beyond oncology, with recent computational studies indicating that derivatives of this compound may interact with novel biological targets in neurological disorders. However, these findings require further experimental validation through in vitro and in vivo studies.

The compound's safety profile has been evaluated in several toxicological studies, showing favorable characteristics for pharmaceutical development when handled according to standard laboratory safety protocols. Recent improvements in synthetic methodologies have also enhanced the scalability of production while maintaining high purity standards.

As research continues, 2-(2,6-Dichloro-3,5-dimethoxyphenyl)acetonitrile remains an important building block in medicinal chemistry, with its applications expanding as new biological targets are identified and validated in drug discovery programs.